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Introduction

3,3',7-Trihydroxy-4'-methoxyflavone, a member of the flavonoid family, is a polyphenolic
compound of interest in the scientific community. Flavonoids are widely recognized for their
diverse biological activities, and the specific substitution pattern of hydroxyl and methoxy
groups on the flavone backbone of this particular molecule suggests a potential for unique
pharmacological properties. This guide provides a comprehensive overview of the available
technical information for 3,3',7-Trihydroxy-4'-methoxyflavone, focusing on its chemical
identity, and discussing its potential biological activities and applications in the context of
related compounds due to the limited specific data available for this exact molecule.

Chemical Identity and Physicochemical Properties
Core Identification

The definitive identification of 3,3',7-Trihydroxy-4'-methoxyflavone is established by its
unique CAS number.
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Identifier Value Source
CAS Number 57396-72-2 [1]
Molecular Formula C16H1206 [2]

3,7-dihydroxy-2-(3-hydroxy-4-
IUPAC Name [2]
methoxyphenyl)chromen-4-one

Synonyms and Alternative Names

This compound may be referred to by several alternative names in literature and chemical
databases:

e 2-(4-METHOXY-3-OXIDANYL-PHENYL)-3,7-BIS(OXIDANYL)CHROMEN-4-ONE[1]

e 3,7,3-TRIHYDROXY-4-METHOXYFLAVONE[1]

e 3,7-DIHYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-4H-1-BENZOPYRAN-4-ONE[1]
e 4H-1-BENZOPYRAN-4-ONE, 3,7-DIHYDROXY-2-(3-HYDROXY-4-METHOXYPHENYL)-[1]

e FLAVONE, 3,3, 7-TRIHYDROXY-4'-METHOXY-[1]

Physicochemical Data

Detailed experimental physicochemical data for 3,3',7-Trihydroxy-4'-methoxyflavone (CAS
57396-72-2) is not readily available in the public domain. However, computational predictions
from sources like PubChem provide estimated values that can be useful for initial experimental
design. It is crucial to note that these are predicted values and should be confirmed
experimentally.
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Property Predicted Value Source
Molecular Weight 300.26 g/mol [3]
XlogP3 2.2 [3]
Hydrogen Bond Donor Count 3 [3]
Hydrogen Bond Acceptor

C:;untg p ° 13
Rotatable Bond Count 2 [3]

Note: The lack of extensive experimental data for this specific isomer necessitates careful
consideration when planning research. For comparison, the related compound 3'-
Methoxyflavone has a predicted boiling point of 381-387 °C and a melting point of 122 °C[4].

Synthesis and Isolation
General Synthetic Strategies for Flavonoids

While a specific, detailed synthesis protocol for 3,3',7-Trihydroxy-4'-methoxyflavone is not
prominently described in the reviewed literature, the synthesis of flavonoids is a well-
established area of organic chemistry. General methods that could be adapted for its synthesis
include:

¢ Allan-Robinson Reaction: This reaction involves the condensation of an o-hydroxyaryl ketone
with an aromatic anhydride to form the flavone core.

o Baker-Venkataraman Rearrangement: This method proceeds via the rearrangement of an o-
acyloxyacetophenone to a 1,3-diketone, which then undergoes cyclization to the flavone.

¢ Claisen-Schmidt Condensation: This approach involves the base-catalyzed condensation of
a substituted acetophenone with a substituted benzaldehyde to form a chalcone, which is
then oxidatively cyclized to the flavone. This is a common route for synthesizing flavanones,
which can be further modified to flavones|5].

A potential synthetic route for 3,3',7-Trihydroxy-4'-methoxyflavone could start from
appropriately substituted acetophenone and benzaldehyde precursors, followed by the
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formation of the heterocyclic ring and subsequent modifications of the functional groups.

Isolation from Natural Sources

Many flavonoids are isolated from plant sources. For instance, the related compound 3,5,4'-
Trihydroxy-7-methoxyflavone (rhamnocitrin) is a naturally occurring flavonoid[6]. Isolation
typically involves extraction from plant material using various organic solvents, followed by
chromatographic separation techniques such as column chromatography and thin-layer
chromatography to purify the desired compound.

Biological Activities and Potential Applications

Direct in vitro and in vivo studies on 3,3',7-Trihydroxy-4'-methoxyflavone are limited.
However, the biological activities of structurally similar flavonoids can provide valuable insights
into its potential therapeutic applications.

Antioxidant and Anti-inflammatory Properties

Flavonoids are well-known for their antioxidant and anti-inflammatory effects. The presence of
multiple hydroxyl groups in the structure of 3,3",7-Trihydroxy-4'-methoxyflavone suggests it
may possess radical scavenging capabilities. For example, the related compound 7,3',4'-
Trihydroxyflavone has been shown to scavenge DPPH and peroxynitrite radicals and inhibit
COX-1[7]. Another study on various trihydroxyflavones demonstrated their potential as
antioxidant and anticancer agents[8]. The antilipoperoxidant effect has been observed in vivo
with the rutinoside derivative of 3',5,7-trihydroxy-4'-methoxyflavone, suggesting a protective
role against oxidative stress[9].

Anticancer Potential

Many flavonoids exhibit anticancer properties through various mechanisms, including the
induction of apoptosis, cell cycle arrest, and inhibition of angiogenesis. The antiangiogenic
activity has been demonstrated for tricin (4',5,7-trihydroxy-3',5'-dimethoxyflavone), which
suppresses tumor growth by inhibiting VEGF signaling[10]. Studies on other trihydroxyflavones
have also shown cytotoxic effects on cancer cell lines[11].

Other Potential Biological Activities
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Based on the activities of similar flavonoids, 3,3',7-Trihydroxy-4'-methoxyflavone could also
be investigated for:

o Antimicrobial activity: 7,3',4'-Trihydroxyflavone is active against M. tuberculosis[7].

e Enzyme inhibition: Various flavonoids are known to inhibit enzymes such as
cyclooxygenases and lipoxygenases[12].

« Antimalarial activity: A study on trihydroxyflavonoids isolated from Dipteryx lacunifera
showed their potential as antimalarial agents[13].

Experimental Protocols

Due to the lack of specific experimental data for 3,3',7-Trihydroxy-4'-methoxyflavone, the
following are general protocols for assessing the biological activities of flavonoids, which can
be adapted for this compound.

DPPH Radical Scavenging Assay (Antioxidant Activity)

This assay is a standard method to evaluate the free radical scavenging ability of a compound.

Principle: In the presence of an antioxidant, the purple color of the DPPH (2,2-diphenyl-1-
picrylhydrazyl) radical solution fades, and the change in absorbance is measured
spectrophotometrically.

Step-by-Step Methodology:

Prepare a stock solution of the test compound in a suitable solvent (e.g., DMSO or ethanol).

Prepare a fresh solution of DPPH in methanol.

In a 96-well plate, add different concentrations of the test compound to the wells.

Add the DPPH solution to each well to initiate the reaction.

Incubate the plate in the dark at room temperature for 30 minutes.

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b057871?utm_src=pdf-body
https://www.caymanchem.com/product/29880/7-3-prime-4-prime-trihydroxyflavone
https://www.medchemexpress.com/3-4-7-trihydroxyflavone.html
https://www.scielo.br/j/aabc/a/7p5pLcnMyrt7TkhjqxCdSFL/?format=html&lang=en
https://www.benchchem.com/product/b057871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Measure the absorbance at a specific wavelength (typically around 517 nm) using a
microplate reader.

» Ascorbic acid or another known antioxidant is used as a positive control.

» Calculate the percentage of radical scavenging activity.

MTT Assay (Cytotoxicity/Anticancer Activity)

The MTT assay is a colorimetric assay for assessing cell metabolic activity and is widely used
to measure the cytotoxicity of potential medicinal agents.

Principle: The yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) is reduced by metabolically active cells to form purple formazan crystals. The amount
of formazan produced is proportional to the number of viable cells.

Step-by-Step Methodology:

Seed cancer cells in a 96-well plate and allow them to adhere overnight.

» Treat the cells with various concentrations of the test compound and incubate for a specified
period (e.g., 24, 48, or 72 hours).

e Add MTT solution to each well and incubate for 2-4 hours to allow for formazan crystal
formation.

» Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCI) to
dissolve the formazan crystals.

o Measure the absorbance at a wavelength of around 570 nm using a microplate reader.
o Avehicle-treated group serves as the control.

o Calculate the percentage of cell viability and determine the IC50 value (the concentration of
the compound that inhibits 50% of cell growth).

Visualization of Key Concepts
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Flavonoid Core Structure
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Caption: Basic chemical scaffold of a flavonoid.

General Workflow for Bioactivity Screening
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Caption: A generalized workflow for evaluating the biological activities of a flavonoid compound.

Conclusion

3,3',7-Trihydroxy-4'-methoxyflavone (CAS 57396-72-2) represents a specific flavonoid with
potential for interesting biological activities, largely inferred from the known properties of the
broader flavonoid class and its structurally similar isomers. The confirmed CAS number and
molecular formula provide a solid foundation for its identification. However, a notable gap exists
in the publicly available experimental data concerning its physicochemical properties, specific
synthesis routes, and dedicated biological studies. This guide has aimed to provide a
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comprehensive overview of the existing information while clearly highlighting these knowledge
gaps. Future research should focus on the experimental validation of predicted properties,
development of efficient synthetic protocols, and in-depth in vitro and in vivo investigations to
elucidate the specific mechanisms of action and therapeutic potential of this compound. Such
studies will be crucial for unlocking its full potential in the fields of medicinal chemistry and drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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